Cas no 54-97-7 (2-phenylcyclopropan-1-amine)

2-phenylcyclopropan-1-amine structure
2-phenylcyclopropan-1-amine structure
Product Name:2-phenylcyclopropan-1-amine
CAS No:54-97-7
MF:C9H11N
MW:133.190342187881
MDL:MFCD04114536
CID:855743
PubChem ID:5530
Update Time:2025-04-19

2-phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylcyclopropane-1-amine
    • 2-Phenyl cyclo propan-1-amine
    • 2-Phenylcyclopropanamine
    • (+/-)-Tranylcypromine
    • (-)-2-phenylcyclopropyl-1-amine
    • (-)-Tranylcypromine
    • (+)-tranylcypromine
    • (1R-trans)-phenylcyclopropanamine
    • C07155
    • Cyclopropanamine, 2-phenyl-, (1R,2S)-rel-
    • dl-Tranylcypromine
    • SKF-385
    • 2-phenylcyclopropan-1-amine
    • Spectrum_001598
    • BDBM50113851
    • Cyclopropylamine, trans-2-phenyl-
    • Parnate (Salt/Mix)
    • Parnate
    • (1S,2R)-2-Phenyl-cyclopropylamine
    • CHEBI:131512
    • 2-Phenyl-cyclopropylamine
    • AKOS005217104
    • NCGC00015848-04
    • SY037504
    • US8609708, 6 Tranyl- cypromine
    • SKF-trans-385
    • (1s,2r)-2-phenylcyclopropylamine
    • trans-2-Phenylcyclopropylamine
    • CYCLOPROPANAMINE,2-PHENYL-, (1R,2S)-REL-
    • Transamine
    • DB-338679
    • SB33883
    • Cyclopropanamine, 2-phenyl-, trans-
    • NCGC00015848-03
    • Cyclopropanamine, 2-phenyl-
    • Tranylcypromine,(-)
    • AB01007711-01
    • Cyclopropanamine, trans-(.+-.)-
    • (+/-)-trans-2-phenylcyclopropylamine
    • KBio2_007214
    • (rel)-Tranylcypromine
    • CCG-40399
    • KBioGR_001658
    • SB36881
    • 2- Amino-cyclopropylbenzene
    • EN300-54719
    • MFCD00865363
    • Racemic Tranylcypromine
    • DB00752
    • KBio2_004646
    • Q420885
    • F2173-0870
    • (1R,2S)-2-phenyl-cyclopropylamine
    • GTPL5281
    • SY268491
    • (1R*,2S*)-2-phenylcyclopropan-1-amine
    • BS-13286
    • tranylcypromine
    • 54-97-7
    • NCGC00162316-01
    • MFCD04114536
    • 2-PCPA
    • Cyclopropanamine,2-phenyl-, (1S,2R)-
    • Cyclopropylamine, trans-(.+-.)-
    • Spectrum4_001219
    • SB40902
    • NSC-80664
    • MFCD01735853
    • SDCCGSBI-0050986.P002
    • Spectrum3_001068
    • Tranylcypromine,(+)
    • Jatrosom
    • KBio3_001876
    • (.+/-.)-trans-2-Phenylcyclopropamine
    • SCHEMBL40651
    • 2-phenylcyclopropylamine
    • SB36882
    • (.+/-.)-Tranylcypromine
    • Lopac0_001013
    • KBioSS_002078
    • NSC80664
    • CS-0091206
    • US8609708, 6 Tranylcypromine
    • NCGC00015848-02
    • CHEMBL313833
    • Spectrum5_001829
    • (.+/-.)-trans-2-Phenylcyclopropylamine
    • KBio2_002078
    • DTXSID30859306
    • MDL: MFCD04114536
    • Inchi: 1S/C9H11N/c10-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,10H2
    • InChI Key: AELCINSCMGFISI-UHFFFAOYSA-N
    • SMILES: NC1CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 133.08923
  • Monoisotopic Mass: 133.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.065
  • Melting Point: 162-169 °CEnamineEN300-54719
  • Boiling Point: 218.3 °C at 760 mmHg
  • Flash Point: 90.8 °C
  • PSA: 26.02
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-phenylcyclopropan-1-amine Security Information

2-phenylcyclopropan-1-amine Pricemore >>

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